Cas no 112646-70-5 (Estrane, 1,6-hexanediamine deriv.)

• Product Name: Estrane, 1,6-hexanediamine deriv.
• CAS No: 112646-70-5
• MF: C₂₅H₄₀N₂O
• MW: 384.6
• MDL: MFCD28411492
• CID: 3168659
• PubChem ID: 118704839
• Update Time: 2025-10-29

Estrane, 1,6-hexanediamine deriv. Chemical and Physical Properties

Names and Identifiers

• Estrane, 1,6-hexanediamine deriv.
• N'-[(8R,9R,13S,14S)-3-Methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-
• CID 118704839
• N1-((8R,9S,13S,14S,17S)-3-methoxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl)hexane-1,6-diamine
• 1,6-Hexanediamine, N-[(17β)-3-methoxyestra-1,3,5(10)-trien-17-yl]- (9CI)
• N1- ((8R, 9S, 13S, 14S, 17S) -3-methoxy-13-methyl7,8,9,11,12,13,14,15,16,17 decahydro-6H-cyclopentadieno [a] phenanthrene-17-yl) hexane-1,6-diamine
• CS-14879
• 112646-70-5
• CS-M3027
• N'-[(8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]hexane-1,6-diamine
• C12840
• AKOS037650487

• MDL： MFCD28411492
• Inchi： 1S/C25H40N2O/c1-25-14-13-21-20-10-8-19(28-2)17-18(20)7-9-22(21)23(25)11-12-24(25)27-16-6-4-3-5-15-26/h8,10,17,21-24,27H,3-7,9,11-16,26H2,1-2H3/t21-,22-,23+,24+,25+/m1/s1
• InChI Key： IVUWYMCIIBQTQB-VAFBSOEGSA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C([H])([H])[C@]1([H])[C@]2([H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]21[H])N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N([H])[H]

Computed Properties

• Exact Mass: 384.314063904g/mol
• Monoisotopic Mass: 384.314063904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.3

Additional information on Estrane, 1,6-hexanediamine deriv.

Estrane, 1,6-Hexanediamine Derivative: A Comprehensive Overview

The compound with CAS No. 112646-70-5, commonly referred to as Estrane, 1,6-hexanediamine deriv., is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the characteristics, synthesis methods, and recent advancements associated with Estrane, 1,6-hexanediamine deriv., providing a detailed understanding of its role in contemporary research and development.

Estrane is a derivative of estrane, which belongs to the class of polycyclic aromatic hydrocarbons (PAHs). The addition of the 1,6-hexanediamine group introduces unique functional properties to the molecule. This modification enhances its reactivity and compatibility with other chemical systems, making it a valuable component in the synthesis of advanced materials. Recent studies have highlighted its potential in drug delivery systems, where its structural flexibility allows for the encapsulation and controlled release of therapeutic agents.

The synthesis of Estrane, 1,6-hexanediamine deriv. involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the reaction conditions, ensuring high yield and purity of the final product. For instance, the use of transition metal catalysts has been shown to significantly accelerate the formation of key intermediates in the synthesis pathway.

One of the most promising applications of Estrane, 1,6-hexanediamine deriv. lies in its use as a precursor for high-performance polymers. Its ability to form strong intermolecular hydrogen bonds makes it an ideal candidate for creating materials with enhanced mechanical and thermal stability. Recent breakthroughs in polymer chemistry have demonstrated that incorporating this compound into polymer matrices can lead to materials with superior durability under extreme conditions.

In addition to its role in materials science, Estrane, 1,6-hexanediamine deriv. has also found applications in biotechnology and medicine. Its biocompatible nature has made it a valuable tool in tissue engineering applications. Researchers have successfully utilized this compound as a scaffold material for growing human cells in vitro, paving the way for innovative approaches in regenerative medicine.

The environmental impact of Estrane, 1,6-hexanediamine deriv. has also been a topic of interest among scientists. Studies have shown that this compound exhibits low toxicity levels when properly managed and disposed of according to regulatory standards. Its eco-friendly profile aligns with global efforts to develop sustainable chemical processes that minimize harm to ecosystems.

Looking ahead, ongoing research is focused on expanding the versatility of Estrane, 1,6-hexanediamine deriv. by exploring its potential in emerging fields such as nanotechnology and green chemistry. The development of novel synthetic pathways and application-specific modifications will undoubtedly enhance its utility across diverse industries.

In conclusion, Estrane, 1,6-hexanediamine deriv., CAS No. 112646-70-5, stands as a testament to the ingenuity of modern chemical research. Its unique properties and wide-ranging applications underscore its importance as a key molecule in contemporary scientific endeavors.